2,5-Dioctylfuran

• CAS No.: 128912-40-3
• Molecular Formula: C20H36O
• Molecular Weight: 292.5 g/mol
• IUPAC Name: 2,5-dioctylfuran
• InChI: InChI=1S/C20H36O/c1-3-5-7-9-11-13-15-19-17-18-20(21-19)16-14-12-10-8-6-4-2/h17-18H,3-16H2,1-2H3
• InChI Key: RQMAMZPIQKZKEZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=CC=C(O1)CCCCCCCC

Description

2,5-Dioctylfuran is an organic compound belonging to the furan family, characterized by a furan ring substituted with two octyl groups at the 2 and 5 positions

Preparation Methods

Synthetic Routes and Reaction Conditions: 2,5-Dioctylfuran can be synthesized through several methods. One common approach involves the reaction of furan with octyl halides in the presence of a base, such as sodium hydride, to form the desired product. Another method involves the use of Grignard reagents, where furan is reacted with octyl magnesium bromide under controlled conditions .

Industrial Production Methods: Industrial production of this compound typically involves large-scale reactions using optimized conditions to ensure high yield and purity. The process may include steps such as distillation and recrystallization to purify the final product .

Chemical Reactions Analysis

Types of Reactions: 2,5-Dioctylfuran undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding furan derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of dihydrofuran derivatives.

Substitution: Substitution reactions involve the replacement of hydrogen atoms with other functional groups, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed:

Oxidation Products: Furan derivatives with additional oxygen-containing functional groups.

Reduction Products: Dihydrofuran derivatives.

Substitution Products: Furan derivatives with substituted functional groups.

Scientific Research Applications

2,5-Dioctylfuran has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: Research has explored its potential as a bioactive compound with antimicrobial properties.

Medicine: Studies have investigated its potential use in drug development due to its unique chemical structure.

Industry: It is used in the production of specialty chemicals and materials, including high-performance polymers and resins.

Mechanism of Action

The mechanism of action of 2,5-Dioctylfuran involves its interaction with various molecular targets and pathways. Its effects are primarily mediated through its ability to undergo chemical reactions that modify its structure and function. For example, its oxidation can lead to the formation of reactive intermediates that interact with biological molecules, potentially leading to antimicrobial effects .

Comparison with Similar Compounds

2,5-Dimethylfuran: A furan derivative with two methyl groups at the 2 and 5 positions.

2,5-Diethylfuran: A furan derivative with two ethyl groups at the 2 and 5 positions.

2,5-Dibutylfuran: A furan derivative with two butyl groups at the 2 and 5 positions.

Comparison: 2,5-Dioctylfuran is unique due to its longer alkyl chains, which can influence its physical and chemical properties, such as solubility and reactivity.